Cas no 2098074-63-4 (3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098074-63-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5728141
• PubChem ID: 122239137
• Update Time: 2025-07-20

3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H10N2O3/c1-2-12-9(13)6-7(11-10(12)14)8-4-3-5-15-8/h3-6H,2H2,1H3,(H,11,14)
• InChI Key： HOYFYVYAISEXKS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(N(C(N1)=O)CC)=O

Additional information on 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Brief on 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098074-63-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098074-63-4) as a promising scaffold for drug development. This compound, belonging to the tetrahydropyrimidine class, has garnered attention due to its structural versatility and potential biological activities. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, emphasizing its efficient production via a one-pot multicomponent reaction. The research highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, computational docking studies suggested a high affinity for specific enzyme targets involved in inflammatory pathways, hinting at its potential as an anti-inflammatory agent.

Further investigations into the biological activities of this compound revealed its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. In vitro assays demonstrated a significant reduction in prostaglandin E2 (PGE2) levels in treated cell lines, corroborating its anti-inflammatory properties. These findings were supported by in vivo studies in murine models, where the compound exhibited dose-dependent attenuation of edema and pain responses, comparable to standard NSAIDs.

Beyond its anti-inflammatory potential, preliminary studies have also explored the anticancer properties of 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its ability to induce apoptosis in certain cancer cell lines, particularly those associated with colorectal and breast cancers. Mechanistic studies indicated that the compound triggers mitochondrial dysfunction and caspase activation, leading to programmed cell death. These results position it as a potential lead compound for oncology drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Current research is focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical development, with the aim of identifying derivative molecules with improved therapeutic indices.

In conclusion, 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098074-63-4) represents a multifaceted compound with significant potential in drug discovery. Its dual anti-inflammatory and anticancer activities, coupled with its synthetic accessibility, make it a valuable candidate for further investigation. Future studies should prioritize in-depth mechanistic elucidation and translational research to fully realize its therapeutic promise.